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Compound of Interest

Compound Name: 2-Butanone, 4-methoxy-

Cat. No.: B1360277

This technical guide provides a detailed overview of 2-Butanone, 4-methoxy-, a chemical
compound with applications in organic synthesis. The information is intended for researchers,
scientists, and professionals in the field of drug development and chemical manufacturing.

Chemical Identity and Properties

2-Butanone, 4-methoxy-, also known as 4-methoxybutan-2-one, is a ketone and an ether.[1]
[2] It is a colorless liquid at room temperature.[3]

Synonyms

A variety of synonyms are used to identify this compound in chemical literature and databases:

4-METHOXY-2-BUTANONE[1][4]

4-methoxybutan-2-one[1][2]

4-METHOXY-BUTAN-2-ONE[1]

2-Methoxyethylmethyl ketone[5]

NSC 20545[2]

Physicochemical Data

The following table summarizes the key quantitative data for 2-Butanone, 4-methoxy-.
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Property Value Source(s)
IUPAC Name 4-methoxybutan-2-one [2][6]

CAS Number 6975-85-5 [11[2]16][7]
Molecular Formula C5H1002 [L112][31[6][7]

Molecular Weight 102.133 g/mol [1107]
Density 0.891 g/cm? [3]
Boiling Point 126.9°C at 760 mmHg [3]
Melting Point approx. -86°C [3]
Flash Point 25.5°C [3]
InChi Key DRWOJIIXBYNGGW- 6171
UHFFFAOYSA-N
SMILES CC(=0)CccocC [21[7]

Experimental Protocols

Detailed experimental protocols for the synthesis or biological application of 2-Butanone, 4-

methoxy- are not extensively available in the public domain. However, synthesis methods for

structurally related compounds, such as 4,4-dimethoxy-2-butanone, have been described.

These methods often involve the reaction of a sodium butanone enol with a methanol solution

containing a strong acid like concentrated sulfuric acid, followed by distillation to purify the

product.[8] For instance, one patented method for synthesizing 4,4-dimethoxy-2-butanone

involves the Claisen ester condensation of ethyl formate and acetone with liquid sodium

methoxide to prepare the sodium butanone enol.[8]

Logical Relationship Diagram

The following diagram illustrates the key identifiers and structural representations for 2-

Butanone, 4-methoxy-.
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Identifiers for 2-Butanone, 4-methoxy-

2-Butanone, 4-methoxy-

IUPAC Name CAS Number Molecular Formula

4-methoxybutan-2-one 6975-85-5 C5H1002
SMILES InChlKey
CC(=0)ccocC DRWOJIIXBYNGGW-UHFFFAOYSA-N

Click to download full resolution via product page

Key Identifiers and Structural Information

Biological Activity and Applications
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Information regarding specific signaling pathways or extensive biological activities of 2-
Butanone, 4-methoxy- is limited. It is primarily utilized as an intermediate and solvent in
organic synthesis.[3] Research on related compounds, such as 4-(4-methoxyphenyl)-2-
butanone, has explored their potential as antioxidant agents.[9] However, it is crucial to note
that these findings do not directly extrapolate to 2-Butanone, 4-methoxy-. Further research is
required to elucidate the biological profile and potential applications of this specific compound
in drug development and other scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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